Cas no 2229322-04-5 (tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate)
tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate
- 2229322-04-5
- tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate
- EN300-1874771
-
- Inchi: 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-14-7-6-12(19)9-13(14)11-5-4-8-17-10-11/h6-7,9,11,17,19H,4-5,8,10H2,1-3H3,(H,18,20)
- InChI Key: CPJBRJROWVQKKL-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1C1CNCCC1)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 292.17869263g/mol
- Monoisotopic Mass: 292.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.6Ų
tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1874771-0.05g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1874771-0.1g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1874771-0.25g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1874771-0.5g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1874771-1.0g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 1g |
$1658.0 | 2023-06-03 | ||
| Enamine | EN300-1874771-2.5g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1874771-5.0g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 5g |
$4806.0 | 2023-06-03 | ||
| Enamine | EN300-1874771-10.0g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 10g |
$7128.0 | 2023-06-03 | ||
| Enamine | EN300-1874771-1g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1874771-5g |
tert-butyl N-[4-hydroxy-2-(piperidin-3-yl)phenyl]carbamate |
2229322-04-5 | 5g |
$4806.0 | 2023-09-18 |
tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate
Introduction to Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate (CAS No. 2229322-04-5)
Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate, a compound with the chemical identifier CAS No. 2229322-04-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a tert-butyl group and a piperidin-3-yl substituent on a phenyl ring, is particularly noteworthy due to its unique interactions with biological targets.
The synthesis and characterization of this compound have been the focus of extensive research, driven by its promising pharmacological properties. The presence of the hydroxyl group at the 4-position of the phenyl ring introduces a polar moiety that enhances solubility and binding affinity to biological receptors. This feature is crucial in drug design, as it allows for optimal interaction with target proteins and enzymes.
In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential in treating various diseases. Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate has emerged as a compound of interest due to its ability to modulate multiple biological pathways. Studies have shown that this compound exhibits significant activity against certain enzymes and receptors, making it a valuable candidate for further investigation.
The role of the tert-butyl group in this molecule is particularly important. It serves as a steric hinderer, which can prevent unwanted side reactions and improve the selectivity of the compound towards its target. This property is especially valuable in drug development, where minimizing off-target effects is crucial for ensuring safety and efficacy.
The piperidin-3-yl moiety adds another layer of complexity to the compound's structure. Piperidine derivatives are known for their ability to enhance bioavailability and metabolic stability, making them favorable in drug design. The specific positioning of this group on the phenyl ring influences the compound's overall pharmacokinetic profile, contributing to its potential as a therapeutic agent.
Recent research has also highlighted the importance of the hydroxyl group in this compound. The hydroxyl moiety at the 4-position can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. This feature is particularly relevant in designing molecules that require strong interactions with proteins or enzymes.
The synthesis of Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate involves multiple steps, each carefully designed to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been crucial in confirming the compound's structure and purity.
In vitro studies have demonstrated that Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate exhibits significant activity against several targets relevant to human health. These studies have provided valuable insights into its potential therapeutic applications. For instance, preliminary data suggest that this compound may have inhibitory effects on certain enzymes involved in inflammation and pain signaling.
The potential applications of this compound extend beyond its inhibitory effects on enzymes. Research has also explored its interactions with receptors involved in neurotransmission and cell signaling pathways. These interactions could make it a valuable candidate for treating neurological disorders and other conditions where receptor modulation is key.
The development of Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate represents a significant step forward in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, we can expect to uncover additional applications for this novel compound.
The future prospects for Tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible benefits for patients worldwide.
2229322-04-5 (tert-butyl N-4-hydroxy-2-(piperidin-3-yl)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)